N-methyl-2-(pyridin-2-yl)-N-(pyridin-3-ylmethyl)ethanamine

• Molecular Formula: C14H17N3
• Molecular Weight: 227.3 g/mol
• IUPAC Name: N-methyl-2-pyridin-2-yl-N-(pyridin-3-ylmethyl)ethanamine
• InChI: InChI=1S/C14H17N3/c1-17(12-13-5-4-8-15-11-13)10-7-14-6-2-3-9-16-14/h2-6,8-9,11H,7,10,12H2,1H3
• InChI Key: AKIGYCQKUPFTAR-UHFFFAOYSA-N
• SMILES: CN(CCC1=CC=CC=N1)CC2=CN=CC=C2

Description

N-methyl-2-(pyridin-2-yl)-N-(pyridin-3-ylmethyl)ethanamine, also known as MPPE, is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. MPPE belongs to the class of compounds known as monoamine oxidase inhibitors (MAOIs), which have been used to treat a variety of mental health disorders, including depression and anxiety.

Mechanism of Action

The mechanism of action of N-methyl-2-(pyridin-2-yl)-N-(pyridin-3-ylmethyl)ethanamine is primarily related to its ability to inhibit the activity of monoamine oxidase. This inhibition leads to an increase in the levels of neurotransmitters such as serotonin and dopamine in the brain, which can improve mood and reduce symptoms of depression and anxiety.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its impact on neurotransmitter levels in the brain. Research has shown that this compound can increase the levels of serotonin and dopamine in the brain, which can lead to improvements in mood and a reduction in symptoms of depression and anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using N-methyl-2-(pyridin-2-yl)-N-(pyridin-3-ylmethyl)ethanamine in lab experiments is its ability to inhibit the activity of monoamine oxidase, which can lead to an increase in the levels of neurotransmitters such as serotonin and dopamine in the brain. This can be useful in studying the role of these neurotransmitters in various mental health disorders.
One limitation of using this compound in lab experiments is its potential for toxicity. This compound has been shown to have toxic effects on certain cell types, which can limit its usefulness in certain types of experiments.

Future Directions

There are several potential future directions for research on N-methyl-2-(pyridin-2-yl)-N-(pyridin-3-ylmethyl)ethanamine. One area of interest is the development of more selective MAOIs that target specific isoforms of the enzyme. This could lead to more effective treatments for mental health disorders with fewer side effects.
Another potential area of research is the development of new drug delivery methods for this compound. This could involve the use of nanoparticles or other advanced drug delivery systems to improve the efficacy and safety of this compound.
Overall, this compound is a promising compound with significant potential for use in the treatment of mental health disorders. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of N-methyl-2-(pyridin-2-yl)-N-(pyridin-3-ylmethyl)ethanamine involves a multi-step process, which starts with the reaction of 2-bromo-pyridine with 3-pyridinylmethanol to produce 2-(3-pyridinylmethyl)pyridine. This intermediate compound is then reacted with N-methyl-2-bromoethanamine to produce the final product, this compound.

Scientific Research Applications

N-methyl-2-(pyridin-2-yl)-N-(pyridin-3-ylmethyl)ethanamine has been the subject of numerous scientific studies due to its potential as a therapeutic agent. Research has shown that this compound can inhibit the activity of monoamine oxidase, an enzyme that is involved in the breakdown of neurotransmitters such as serotonin and dopamine. This inhibition can lead to an increase in the levels of these neurotransmitters in the brain, which has been linked to improvements in mood and a reduction in symptoms of depression and anxiety.